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Compound of Interest

Compound Name: BMS-817399

Cat. No.: B606257 Get Quote

Technical Support Center: BMS-817399
Monohydrate
This technical support center provides researchers, scientists, and drug development

professionals with guidance on managing the physical instability of BMS-817399 monohydrate

(Form 1).

Frequently Asked Questions (FAQs)
Q1: What is the primary physical instability issue with BMS-817399 monohydrate (Form 1)?

A1: BMS-817399 monohydrate (Form 1) is physically unstable and can convert to an

anhydrous form under certain environmental conditions.[1][2][3] This transformation is primarily

influenced by changes in relative humidity (RH) and temperature.[1][2][3]

Q2: What are the different crystalline forms of BMS-817399 identified?

A2: Three primary crystalline forms have been characterized:

Form 1: A monohydrate that is physically unstable.[1][2][3]

Form 1A: An anhydrous form that can be produced by slurrying Form 1 in certain organic

solvents.[1]
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Form 2: A more physically stable anhydrous form.[2][3]

Q3: Under what specific conditions does BMS-817399 monohydrate (Form 1) convert to an

anhydrous form?

A3: Conversion to an anhydrous form can be induced by:

Low Relative Humidity: Form 1 can dehydrate to an anhydrous form at low RH. Dynamic

Vapor Sorption (DVS) data indicates a critical RH range between 5% and 30%.[1]

Vacuum Drying: This method can also lead to the formation of an anhydrous form.[1]

Slurrying in Organic Solvents: Stirring Form 1 in solvents such as ethanol, isopropanol, or

acetonitrile can induce conversion to the anhydrous Form 1A.[1]

Q4: How can I identify the crystalline form of my BMS-817399 sample?

A4: Several analytical techniques can be used to characterize the crystalline form:

X-Ray Diffraction (XRD): Provides a unique diffraction pattern for each crystalline form.[1]

Differential Scanning Calorimetry (DSC): Can distinguish between the monohydrate and

anhydrous forms based on their thermal properties, such as melting points.[1][2]

Thermogravimetric Analysis (TGA): Confirms the presence of water in the monohydrate form

by showing weight loss upon heating.[1][2]

Q5: Is there a physically stable form of BMS-817399 available?

A5: Yes, Form 2 is an anhydrous form that has been shown to be more physically stable than

the monohydrate Form 1.[2][3] While it can become hygroscopic at elevated relative humidity,

XRD measurements have confirmed its physical stability.[2]
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Issue Possible Cause Recommended Action

Unexpected changes in

powder properties (e.g.,

flowability, caking).

The material may have

undergone a form conversion

due to improper storage

conditions.

Store BMS-817399

monohydrate in a controlled

environment, avoiding low

relative humidity. Consider

converting to and using the

more stable anhydrous Form 2

for development.

Inconsistent analytical results

(e.g., solubility, dissolution

rate).

The presence of mixed

crystalline forms in the sample.

Characterize the crystalline

form of your material using

XRD, DSC, and TGA before

use. Ensure consistent batch-

to-batch form.

Difficulty in obtaining a specific

crystalline form.

The crystallization process is

highly dependent on the

solvent and processing

conditions.

To obtain the stable anhydrous

Form 2, recrystallization from

acetonitrile has been shown to

be effective.[1][3]

Quantitative Data Summary
Table 1: Thermal Properties of BMS-817399 Forms 1 and 2

Form Property Value Reference

Form 1 (Monohydrate) Onset of Melting Not specified [1]

Form 2 (Anhydrous) Onset of Melting 209.9 ± 0.10 °C [1]

Completion of Melting 214.4 ± 0.60 °C [1]

Table 2: Hygroscopicity of BMS-817399 Monohydrate (Form 1)
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Relative Humidity
(RH)

Mass Change Observation Reference

Decrease from 95% to

20%
No change Stable [1]

Decrease from 20% to

10%
~3.9% loss

Dehydration to

anhydrous form
[1]

Increase from 20% to

50%
~3.9% gain

Rehydration to

monohydrate
[1]

Experimental Protocols
Protocol 1: Conversion of Form 1 to Form 1A via Slurrying

Prepare a slurry of BMS-817399 monohydrate (Form 1) in one of the following solvents:

ethanol, isopropanol, or acetonitrile.

Magnetically stir the slurry at 400 rpm for approximately 24 hours at room temperature (23

°C).

Filter the slurry to recover the solid material.

Dry the recovered solids in a non-vacuum air oven at 55 °C overnight.

Confirm the conversion to Form 1A using X-ray Diffraction (XRD).[1]

Protocol 2: Characterization by Differential Scanning Calorimetry (DSC) and Thermogravimetric

Analysis (TGA)

DSC: Accurately weigh a sample of BMS-817399 into an aluminum pan. Heat the sample at

a constant rate (e.g., 10 °C/min) and record the heat flow to determine thermal events such

as melting.

TGA: Accurately weigh a sample of BMS-817399 into a TGA pan. Heat the sample at a

constant rate (e.g., 10 °C/min) and record the change in mass to determine the water

content.
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Caption: Workflow for managing the physical instability of BMS-817399 monohydrate.
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Caption: Antagonistic action of BMS-817399 on the CCR1 signaling pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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